Cas no 1192-01-4 (2-bromocyclobutan-1-one)

• Product Name: 2-bromocyclobutan-1-one
• CAS No: 1192-01-4
• MF: C₄H₅BrO
• MW: 148.985900640488
• MDL: MFCD20621203
• CID: 1068701
• PubChem ID: 12578975
• Update Time: 2025-08-03

2-bromocyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromocyclobutanone
• (+-)-2-Brom-cyclobutanon-(1)
• 2-Bromcyclobutanon
• 2-Brom-cyclobutanon
• 2-bromo-cyclobutanon
• AK-90007
• ANW-67074
• bromocyclobutanone
• CTK8C1686
• SureCN1551749
• 2-bromocyclobutan-1-one
• EN300-109089
• PS-17115
• A900970
• SCHEMBL1551749
• CS-0147268
• Cyclobutanone, 2-bromo-
• DTXSID20503225
• DB-364901
• 2 - broMocyclobutanone
• XQZZIZVMMMRELO-UHFFFAOYSA-N
• MFCD20621203
• SY234041
• P18435
• 1192-01-4
• AKOS016006469

• MDL： MFCD20621203
• Inchi： 1S/C4H5BrO/c5-3-1-2-4(3)6/h3H,1-2H2
• InChI Key： XQZZIZVMMMRELO-UHFFFAOYSA-N
• SMILES： BrC1C(CC1)=O

Computed Properties

• Exact Mass: 147.95235
• Monoisotopic Mass: 147.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 168.3°C at 760 mmHg
• Flash Point: 98.8°C
• Refractive Index: 1.557
• PSA: 17.07
• LogP: 1.11280

Additional information on 2-bromocyclobutan-1-one

Professional Introduction to 2-bromocyclobutan-1-one (CAS No. 1192-01-4)

2-bromocyclobutan-1-one, identified by the Chemical Abstracts Service registry number 1192-01-4, is a significant intermediate in modern organic synthesis and pharmaceutical chemistry. This heterocyclic compound features a cyclobutane ring substituted with a bromine atom at the 2-position and a carbonyl group at the 1-position, making it a versatile building block for the development of novel molecules. Its unique structural framework and reactivity have positioned it as a valuable tool in synthetic chemistry, particularly in the construction of complex cyclic systems and the exploration of bioactive scaffolds.

The utility of 2-bromocyclobutan-1-one stems from its ability to undergo a variety of transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are pivotal in constructing more intricate molecular architectures, which are often required for pharmaceutical applications. The presence of both electrophilic (carbonyl) and nucleophilic (bromine) centers allows for selective functionalization, enabling chemists to tailor the compound’s properties for specific synthetic goals.

In recent years, 2-bromocyclobutan-1-one has garnered attention in the field of medicinal chemistry due to its potential as a precursor for biologically active compounds. Researchers have leveraged its structural motif to develop molecules with therapeutic relevance. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyclobutane ring’s rigidity can contribute to improved binding affinity and selectivity, making it an attractive scaffold for drug design.

Moreover, advancements in synthetic methodologies have expanded the applications of 2-bromocyclobutan-1-one. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled efficient modifications of this scaffold. These techniques have been instrumental in generating libraries of analogs for high-throughput screening, accelerating the discovery process in drug development. The compound’s compatibility with modern synthetic tools underscores its importance in contemporary chemical research.

The interest in 2-bromocyclobutan-1-one is further fueled by its role in material science. The cyclobutane ring’s stability and electronic properties make it suitable for applications in organic electronics and polymer chemistry. Researchers have investigated its incorporation into conductive polymers and organic semiconductors, where its structural rigidity can enhance material performance. This dual utility—pharmaceutical and material science—underscores the compound’s broad appeal across multiple disciplines.

Recent studies have also highlighted the mechanistic insights into reactions involving 2-bromocyclobutan-1-one. Computational modeling has provided detailed understanding of how this compound interacts with catalysts and reagents, offering predictive tools for optimizing synthetic routes. Such computational approaches are increasingly integral to modern drug discovery pipelines, where efficiency and precision are paramount.

The synthesis of 2-bromocyclobutan-1-one itself is another area of active research. Improved methodologies for its preparation have reduced costs and improved yields, making it more accessible for industrial applications. Green chemistry principles have been applied to develop more sustainable routes, minimizing waste and energy consumption without compromising scalability.

In conclusion, 2-bromocyclobutan-1-one (CAS No. 1192-01-4) remains a cornerstone in synthetic chemistry due to its versatility and reactivity. Its applications span pharmaceuticals, materials science, and catalysis, reflecting its broad utility across scientific disciplines. As research continues to uncover new ways to exploit its structural features, this compound is poised to remain a key intermediate in future chemical innovations.